1-(4-{[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]sulfonyl}phenyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-[4-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]sulfonylphenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C15H15F3N2O5S/c16-15(17,18)9-25-11-7-19(8-11)26(23,24)12-3-1-10(2-4-12)20-13(21)5-6-14(20)22/h1-4,11H,5-9H2
• InChI Key: GNJGLUKUZNWLHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)S(=O)(=O)N3CC(C3)OCC(F)(F)F
• Molecular Formula: C15H15F3N2O5S
• Molecular Weight: 392.4 g/mol

Description

The compound appears to contain a pyrrolidine-2,5-dione moiety, a trifluoroethoxy group, and an azetidin-1-ylsulfonyl group attached to a phenyl ring. Pyrrolidine-2,5-dione is a five-membered nitrogen heterocycle used widely by medicinal chemists to obtain compounds for the treatment of human diseases.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidine-2,5-dione ring, a trifluoroethoxy group, and an azetidin-1-ylsulfonyl group attached to a phenyl ring. The trifluoroethoxy group would likely contribute to the compound’s polarity and could influence its interactions with biological targets.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structural features. For example, the trifluoroethoxy group could increase its polarity, potentially influencing its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound is not known without specific biological studies. Its activity would likely depend on its interactions with biological targets, which could be influenced by its structural features.

Safety and Hazards

Without specific toxicity data, it’s difficult to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its biological activity. This could provide valuable information about its potential applications.